3-(benzo[d][1,3]dioxol-5-yl)-2-ethyl-7-isopropoxy-6-propyl-4H-chromen-4-one

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-2-ethyl-7-propan-2-yloxy-6-propylchromen-4-one
• InChI: InChI=1S/C24H26O5/c1-5-7-15-10-17-21(12-20(15)28-14(3)4)29-18(6-2)23(24(17)25)16-8-9-19-22(11-16)27-13-26-19/h8-12,14H,5-7,13H2,1-4H3
• InChI Key: TYEYPMLQVLNTRS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1OC(C)C)OC(=C(C2=O)C3=CC4=C(C=C3)OCO4)CC
• Molecular Formula: C24H26O5
• Molecular Weight: 394.5 g/mol

Description

3-(benzo[d][1,3]dioxol-5-yl)-2-ethyl-7-isopropoxy-6-propyl-4H-chromen-4-one, also known as apigenin, is a flavonoid compound found in many plants, including parsley, chamomile, and celery. Apigenin has been studied extensively for its potential health benefits, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Scientific Research Applications

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Mechanism of Action

Target of Action

The primary target of GNF-Pf-727 is the PfMFR3 protein, an orphan apicomplexan transporter . This protein is predicted to be a member of the major facilitator superfamily (MFS) and is involved in drug resistance for clinically relevant antimalarials that target the mitochondria .

Mode of Action

GNF-Pf-727 interacts with its target, PfMFR3, by binding to it . This interaction leads to changes in the function of PfMFR3, which in turn affects the sensitivity of the parasite to certain antimalarial compounds .

Biochemical Pathways

The interaction of GNF-Pf-727 with PfMFR3 affects the mitochondrial transport pathways . This interaction leads to decreased sensitivity to certain antimalarial compounds that have a mitochondrial mechanism of action .

Result of Action

The binding of GNF-Pf-727 to PfMFR3 results in decreased sensitivity to certain antimalarial compounds . This suggests that GNF-Pf-727 may play a role in modulating drug resistance in parasites.